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Compound of Interest

Compound Name: 2-Methoxyethylamine

Cat. No.: B085606

For Researchers, Scientists, and Drug Development Professionals
Introduction:

2-Methoxyethylamine is a versatile primary amine used as a reactant and building block in
various chemical syntheses, including the preparation of pharmaceutical compounds.[1] Due to
its chemical properties, it presents several hazards, including high flammability, corrosivity, and
toxicity.[2][3][4] Strict adherence to proper handling and storage procedures is crucial to ensure
the safety of laboratory personnel and the integrity of research. These application notes provide
detailed protocols for the safe management of 2-Methoxyethylamine in a research and
development setting.

Physicochemical and Safety Data

A summary of the key quantitative data for 2-Methoxyethylamine is presented below. This
information is essential for risk assessment and the implementation of appropriate safety
measures.
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Property Value Source
Molecular Formula CsHsNO [415]
Molecular Weight 75.11 g/mol [4]
Appearance Clear, colorless liquid [4]
Boiling Point 95 °C (lit.) [1]
Density 0.864 g/mL at 25 °C (lit.) [1]
Flash Point 12 °C (53.6 °F) [1]
Refractive Index n20/D 1.406 (lit.) [1]

Hazard Identification and Classification

2-Methoxyethylamine is classified as a hazardous substance with the following primary
concerns:

Flammability: Highly flammable liquid and vapor.[2][3][4] Vapors may travel a considerable
distance to an ignition source.[2]

Corrosivity: Causes severe skin burns and eye damage.[2][3][4]

Toxicity: Harmful if swallowed or in contact with skin.[4] Inhalation may cause corrosive
injuries to the upper respiratory tract and lungs.[4]

Allergenic Potential: May cause an allergic skin reaction.[2]

Personal Protective Equipment (PPE)

The following personal protective equipment must be worn when handling 2-
Methoxyethylamine:
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PPE Category

Specification

Rationale

Hand Protection

Impervious chemical-resistant

gloves (e.g., nitrile, neoprene).

To prevent skin contact, burns,

and absorption.

Eye/Face Protection

Safety glasses with side-
shields or chemical safety
goggles. A face shield is
required when there is a

splash hazard.

To protect eyes from splashes
and vapors, which can cause

severe damage.[3]

Skin and Body Protection

A flame-retardant lab coat and

appropriate protective clothing.

Wear impervious clothing.

To protect against skin contact,

burns, and chemical splashes.

[3]

Respiratory Protection

Use in a well-ventilated area,
preferably a chemical fume
hood. If exposure limits are
exceeded, use a NIOSH-
approved respirator with an
appropriate cartridge (e.g.,
type ABEK (EN14387)

respirator filter).

To prevent inhalation of

harmful and corrosive vapors.

Handling and Storage Protocols
General Handling Protocol

e Preparation:

o Read and understand the Safety Data Sheet (SDS) for 2-Methoxyethylamine before

starting any work.[6]

o Ensure a chemical fume hood is operational and available.

o Assemble all necessary equipment and reagents.

o Don the appropriate personal protective equipment (PPE) as specified in Section 3.
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» Dispensing and Use:
o Conduct all work in a well-ventilated chemical fume hood.[7]
o Ground and bond containers and receiving equipment to prevent static discharge.[2][3]
o Use non-sparking tools.[2][3]
o Avoid contact with skin, eyes, and clothing.[7]
o Do not eat, drink, or smoke in the handling area.[2]
o Keep the container tightly closed when not in use.[3]

o Wash hands thoroughly after handling.[3]

Storage Protocol

o Container Requirements:
o Store in the original, tightly sealed container provided by the manufacturer.[2]
o Ensure containers are clearly labeled.[2]

o Storage Conditions:

[¢]

Store in a cool, dry, and well-ventilated area.[2][3]

[e]

Keep away from heat, sparks, open flames, and other ignition sources.[2][3] No smoking
in the storage area.[2]

[e]

Store in a locked cabinet or area to restrict access.[3]

o

Protect containers from physical damage.[2]
e Incompatibilities:

o Store away from incompatible materials.
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o Incompatible with:

Oxidizing agents[2]

= |socyanates

» Halogenated organics

= Peroxides

» Phenols (acidic)

» Epoxides

» Anhydrides

» Acid halides[2]

» Strong reducing agents (may liberate flammable gas)[2]

Emergency Procedures
Spill Response Protocol

e Immediate Actions:

o Evacuate non-essential personnel from the spill area.

o Remove all sources of ignition.[2]

o Ensure adequate ventilation.

o Wear appropriate PPE, including respiratory protection if necessary.
e Containment and Cleanup:

o For small spills, contain and absorb the material with an inert absorbent material such as
vermiculite, dry sand, or earth.[2]

o Do not use combustible materials, such as sawdust, for absorption.
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o Collect the absorbed material and residues into a suitable, labeled, and sealed container
for hazardous waste disposal.[2]

o Clean the spill area thoroughly with a suitable solvent, followed by washing with soap and
water.

e Reporting:

o Report the spill to the appropriate environmental health and safety personnel.

First Aid Measures

o Eye Contact: Immediately rinse cautiously with water for several minutes.[2][3] Remove
contact lenses, if present and easy to do. Continue rinsing. Immediately call a POISON
CENTER or physician.[2][3]

o Skin Contact: Take off immediately all contaminated clothing.[2][3] Rinse skin with water or
shower.[2][3] Immediately call a POISON CENTER or physician.[2] Wash contaminated
clothing before reuse.[3]

e Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[3]
Immediately call a POISON CENTER or physician.[3]

¢ Ingestion: Rinse mouth.[3] Do NOT induce vomiting.[3] Immediately call a POISON CENTER
or physician.[2]

Waste Disposal

Dispose of 2-Methoxyethylamine and any contaminated materials in accordance with all
applicable federal, state, and local environmental regulations. Contact a licensed professional
waste disposal service to dispose of this material.

Logical Workflow for Handling and Storage
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Caption: Workflow for Safe Handling and Storage of 2-Methoxyethylamine.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b085606?utm_src=pdf-body-img
https://www.benchchem.com/product/b085606?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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